Cas no 2248379-53-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloropyrazolo[1,5-a]pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloropyrazolo[1,5-a]pyridine-2-carboxylate
• CAS No: 2248379-53-3
• MF: C₁₆H₈ClN₃O₄
• MW: 341.705422401428
• CID: 5759171
• PubChem ID: 165866792
• Update Time: 2025-07-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloropyrazolo[1,5-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6526075
• 2248379-53-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloropyrazolo[1,5-a]pyridine-2-carboxylate

• Inchi： 1S/C16H8ClN3O4/c17-11-6-3-7-19-13(11)8-12(18-19)16(23)24-20-14(21)9-4-1-2-5-10(9)15(20)22/h1-8H
• InChI Key： KQEOBXDBGYSWSO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN2C1=CC(C(=O)ON1C(C3C=CC=CC=3C1=O)=O)=N2

Computed Properties

• Exact Mass: 341.0203334g/mol
• Monoisotopic Mass: 341.0203334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloropyrazolo[1,5-a]pyridine-2-carboxylate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloropyrazolo[1,5-a]pyridine-2-carboxylate (CAS: 2248379-53-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloropyrazolo[1,5-a]pyridine-2-carboxylate (CAS: 2248379-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a phthalimide moiety with a chloropyrazolopyridine scaffold. The presence of these functional groups suggests potential interactions with biological targets, particularly in the context of inflammation and oncology. Preliminary in vitro studies have demonstrated promising inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4).

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloropyrazolo[1,5-a]pyridine-2-carboxylate has been optimized in recent publications, with a focus on improving yield and purity. A multi-step synthetic route involving the condensation of 4-chloropyrazolo[1,5-a]pyridine-2-carboxylic acid with N-hydroxysuccinimide (NHS) ester of phthalimide has been reported to achieve high efficiency. Advanced characterization techniques, including NMR spectroscopy and high-resolution mass spectrometry (HRMS), have confirmed the structural integrity of the compound.

In vivo studies using rodent models have provided preliminary evidence of the compound's pharmacokinetic properties. The compound exhibits moderate bioavailability and a favorable half-life, making it a viable candidate for further development. However, challenges such as metabolic stability and tissue distribution require additional investigation to optimize its therapeutic potential.

One of the most exciting findings is the compound's potential application in oncology. Recent research has shown that it exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of COX-2. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a targeted therapy for COX-2-dependent cancers.

Despite these promising results, several gaps remain in the understanding of this compound's full pharmacological profile. Future research should focus on elucidating its off-target effects, potential drug-drug interactions, and long-term safety. Additionally, structure-activity relationship (SAR) studies could further refine the compound's efficacy and selectivity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloropyrazolo[1,5-a]pyridine-2-carboxylate represents a promising scaffold for drug development, particularly in inflammation and oncology. Continued research efforts are warranted to fully exploit its therapeutic potential and address existing limitations.